Cas no 1807261-16-0 (5-Bromo-2-methoxy-4-(trifluoromethyl)aniline)

• Product Name: 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline
• CAS No: 1807261-16-0
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4977406
• Update Time: 2025-07-25

5-Bromo-2-methoxy-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline
• 5-Bromo-2-methoxy-4-trifluoromethylphenylamine
• 5-Bromo-2-methoxy-4-trifluoromethyl-phenylamine

• Inchi： 1S/C8H7BrF3NO/c1-14-7-2-4(8(10,11)12)5(9)3-6(7)13/h2-3H,13H2,1H3
• InChI Key： WJLVIOUFCAXOEF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(F)(F)F)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2

Additional information on 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline

Introduction to 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline (CAS No. 1807261-16-0)

5-Bromo-2-methoxy-4-(trifluoromethyl)aniline, identified by its Chemical Abstracts Service (CAS) number 1807261-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, characterized by its aromatic ring structure substituted with bromine, methoxy, and trifluoromethyl groups. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline imparts distinct reactivity patterns, which are highly advantageous in medicinal chemistry. The presence of a bromine atom at the 5-position enhances its electrophilic aromatic substitution potential, while the methoxy group at the 2-position introduces electron-donating effects, influencing the overall reactivity of the molecule. Additionally, the trifluoromethyl group at the 4-position contributes to metabolic stability and lipophilicity, key factors in drug design.

In recent years, 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline has been extensively studied for its role in developing novel therapeutic agents. Its derivatives have shown promise in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies. The compound’s ability to serve as a versatile building block has led to its incorporation into multiple synthetic pathways, facilitating the creation of structurally diverse and functionally optimized molecules.

One of the most compelling aspects of 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline is its utility in generating scaffolds for small-molecule drugs. Researchers have leveraged its framework to design inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. For instance, studies have demonstrated its applicability in synthesizing kinase inhibitors, where the bromine and trifluoromethyl groups play critical roles in modulating binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in exploring 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline as a precursor for next-generation antibiotics. The structural features of this compound enable the development of derivatives with enhanced efficacy against resistant bacterial strains. Furthermore, its incorporation into libraries for high-throughput screening has accelerated the discovery of novel antimicrobial agents, addressing pressing global health challenges.

Agrochemical applications have also emerged as a significant area of interest for 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline. Its derivatives exhibit potent activity against pests and pathogens, offering new solutions for sustainable agriculture. The trifluoromethyl group’s contribution to bioactivity has been particularly noted in developing systemic pesticides with improved environmental profiles.

The synthetic methodologies involving 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline are diverse and well-documented. Common approaches include nucleophilic aromatic substitution reactions to introduce new functional groups, followed by purification techniques such as column chromatography or recrystallization. Advanced catalytic systems have further refined these processes, enhancing yield and scalability for industrial applications.

From a regulatory perspective, 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline (CAS No. 1807261-16-0) is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures are essential to ensure worker safety and environmental protection during synthesis and application. While not classified as a hazardous material under current regulations, adherence to good laboratory practices remains paramount.

The future prospects for 5-Bromo-2-methoxy-4-(trifluoromethyl)aniline are promising, with ongoing research expanding its utility across multiple domains. Innovations in computational chemistry are enabling more efficient virtual screening of derivatives, while green chemistry principles are guiding sustainable synthetic routes. These advancements underscore the compound’s enduring relevance in addressing complex scientific and industrial challenges.